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Compound of Interest

Compound Name: Isopropyl isobutyrate

Cat. No.: B1585242 Get Quote

Essential Safety and Handling Guide for
Isopropyl Isobutyrate
For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical compounds is paramount. This guide provides immediate and

essential safety and logistical information for the use of Isopropyl isobutyrate, focusing on

personal protective equipment, operational procedures, and disposal plans.

Physicochemical and Hazard Data
A clear understanding of the properties of Isopropyl isobutyrate is the first step in safe

handling. The following table summarizes key quantitative data.
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Property Value

Molecular Formula C7H14O2

Molecular Weight 130.18 g/mol

Boiling Point 120°C[1]

Flash Point 20°C[1]

Relative Density 0.85[1]

Hazard Statements H225: Highly flammable liquid and vapour[1]

Signal Word Danger[1]

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE is critical to minimize exposure and ensure personal

safety.

Protection Type Recommended Equipment

Eye Protection

Wear appropriate protective eyeglasses or

chemical safety goggles. An eyewash station

should be in the vicinity.[2]

Skin Protection
Wear impervious gloves and protective clothing.

[2]

Respiratory Protection

Use only in a chemical fume hood.[2] If

exposure limits are exceeded or irritation is

experienced, use a NIOSH-approved respirator.

[2]

Standard Operating Procedure for Handling
Isopropyl Isobutyrate
This section outlines a step-by-step protocol for the safe handling of Isopropyl isobutyrate in

a laboratory setting.
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1. Preparation:

Ensure a chemical fume hood is operational and available.[2]

Verify the location and functionality of the nearest emergency shower and eyewash station.

[3]

Assemble all necessary PPE as detailed in the table above.

Keep ignition sources away from the handling area.[2]

2. Handling:

Conduct all work with Isopropyl isobutyrate inside a chemical fume hood.[2]

Avoid breathing vapors, mist, or gas.[2]

Prevent contact with skin and eyes.[2]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Use explosion-proof electrical and ventilating equipment.[1]

3. Storage:

Store in a tightly closed container.[2]

Keep in a cool, dry, and well-ventilated place.[1][2]

Store away from incompatible materials such as oxidizing agents.[1]

4. Spill Response:

In case of a spill, remove all ignition sources.[1]

Ventilate the area.

Wear a self-contained breathing apparatus, rubber boots, and gloves.[2]
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Contain the spill with an inert material such as sand or vermiculite.[2]

Collect the absorbed material into a suitable container for disposal.[2]

5. Disposal:

Dispose of waste in accordance with federal, state, and local environmental regulations.[2]

Contact a licensed professional waste disposal service.[2]

Empty containers may retain product residue and should be treated as hazardous waste.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if you feel unwell.[1]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of soap and water. If

skin irritation occurs, get medical advice.[1][5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.[1][2]

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.[2][4]

Workflow for Safe Handling of Isopropyl Isobutyrate
The following diagram illustrates the logical flow of operations for safely handling Isopropyl
isobutyrate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.pfaltzandbauer.com/Files/SDSFile?fileName=I10285%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=I10285%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=I10285%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=I10285%20%20SDS%20%20062123.pdf
https://www.tcichemicals.com/BE/en/sds/I0109_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/I0109_EU_6N.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.tcichemicals.com/BE/en/sds/I0109_EU_6N.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=I10285%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=I10285%20%20SDS%20%20062123.pdf
https://www.chemicalbook.com/msds/isobutyric-acid-isopropyl-ester.pdf
https://www.benchchem.com/product/b1585242?utm_src=pdf-body
https://www.benchchem.com/product/b1585242?utm_src=pdf-body
https://www.benchchem.com/product/b1585242?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling in Fume Hood

Storage

Spill?

Potential

Exposure?

Potential

Waste Disposal

Spill Response

Yes

No

End of Process

No

First Aid

Yes

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for handling Isopropyl isobutyrate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1585242?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585242?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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